Cas no 1352520-30-9 (1-(2-Isopropoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone)

• Product Name: 1-(2-Isopropoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone
• CAS No: 1352520-30-9
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 5179093
• Update Time: 2025-06-11

1-(2-Isopropoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Isopropoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone
• Ethanone, 1-[2-[2-(1-methylethoxy)-3-pyridinyl]-1-piperidinyl]-

• Inchi： 1S/C15H22N2O2/c1-11(2)19-15-13(7-6-9-16-15)14-8-4-5-10-17(14)12(3)18/h6-7,9,11,14H,4-5,8,10H2,1-3H3
• InChI Key： VDLZFRCLZQBKOC-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1C1=CC=CN=C1OC(C)C)C

Additional information on 1-(2-Isopropoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone

1-(2-Isopropoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone: A Comprehensive Overview

1-(2-Isopropoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone (CAS No. 1352520-30-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as bipyridines, which are characterized by their unique structural features and potential biological activities. The compound's molecular formula is C₁₆H₂₁N₃O₂, and it has a molecular weight of approximately 287.35 g/mol.

The synthesis of 1-(2-Isopropoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone involves several well-documented steps. Typically, the process begins with the formation of the bipyridine core through a condensation reaction between two pyridine derivatives. Subsequent functionalization steps introduce the isopropoxy and acetone groups to yield the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial applications.

In terms of its physical properties, 1-(2-Isopropoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone is a solid at room temperature with a melting point ranging from 90 to 95°C. It is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

The biological activity of 1-(2-Isopropoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone has been extensively studied in recent years. One of its most notable applications is in the field of neuropharmacology. Research has shown that this compound exhibits potent activity as an agonist for specific receptors in the central nervous system (CNS). For instance, studies have demonstrated its ability to modulate GABAergic and glutamatergic neurotransmission pathways, which are crucial for maintaining normal brain function and treating neurological disorders such as epilepsy and anxiety.

Beyond its role in neuropharmacology, 1-(2-Isopropoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone has also shown promise in other therapeutic areas. In oncology research, this compound has been investigated for its potential as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines while exhibiting minimal toxicity to normal cells. This selective cytotoxicity makes it a promising candidate for further development as a targeted therapy.

In addition to its therapeutic applications, 1-(2-Isopropoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone has been explored for its use in diagnostic imaging. Its unique structural features allow it to serve as a ligand for radiolabeling with isotopes such as fluorine-18 or technetium-99m. This property enables its use in positron emission tomography (PET) and single-photon emission computed tomography (SPECT) imaging techniques to visualize specific biological processes or disease states.

The safety profile of 1-(2-Isopropoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone has been evaluated through extensive toxicological studies. These studies have generally shown that the compound is well tolerated at therapeutic doses with minimal adverse effects. However, like any pharmaceutical agent, it is important to conduct thorough preclinical and clinical trials to ensure its safety and efficacy before it can be approved for widespread use.

In conclusion, 1-(2-isopropoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-y l)-ethanone (CAS No. 1352520-30-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this molecule's properties and mechanisms of action, it holds great promise for contributing to the treatment of various diseases and conditions.